Cas no 1555973-00-6 (2-(Azetidin-1-yl)propan-1-amine)

• Product Name: 2-(Azetidin-1-yl)propan-1-amine
• CAS No: 1555973-00-6
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD28635463
• CID: 4701891
• PubChem ID: 84020529
• Update Time: 2025-06-15

2-(Azetidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Azetidin-1-yl)propan-1-amine

• MDL： MFCD28635463
• Inchi： 1S/C6H14N2/c1-6(5-7)8-3-2-4-8/h6H,2-5,7H2,1H3
• InChI Key： JRZFLGYOIRLVTR-UHFFFAOYSA-N
• SMILES： N1(C(C)CN)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.9
• Topological Polar Surface Area: 29.3

Additional information on 2-(Azetidin-1-yl)propan-1-amine

Professional Introduction to 2-(Azetidin-1-yl)propan-1-amine (CAS No. 1555973-00-6)

2-(Azetidin-1-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1555973-00-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of an azetidine ring in its structure imparts distinctive reactivity and binding characteristics, making it a valuable scaffold for medicinal chemists.

The azetidine moiety is a five-membered heterocyclic amine, which is known for its ability to mimic the conformational flexibility of larger cyclic structures. This feature makes 2-(Azetidin-1-yl)propan-1-amine a promising candidate for designing molecules that can interact with biological targets in a specific manner. Recent studies have highlighted the utility of azetidine derivatives in the development of novel therapeutic agents, particularly in the treatment of infectious diseases and inflammatory conditions.

In the realm of drug discovery, the synthesis and characterization of 2-(Azetidin-1-yl)propan-1-amine have been extensively explored. Researchers have demonstrated various synthetic routes to obtain this compound with high purity and yield. These synthetic methodologies often involve cyclization reactions and amination processes, which are well-established in organic chemistry. The compound's stability under different conditions has also been studied, ensuring its suitability for further pharmaceutical applications.

The pharmacological potential of 2-(Azetidin-1-yl)propan-1-amine has been investigated through both computational modeling and experimental studies. Computational approaches have revealed that this molecule can exhibit favorable interactions with enzymes and receptors, suggesting its suitability as a lead compound for drug design. Experimental studies have further confirmed these findings by demonstrating its ability to modulate biological pathways relevant to disease states.

One of the most intriguing aspects of 2-(Azetidin-1-yl)propan-1-amine is its role in the development of antimicrobial agents. The azetidine ring's structural features allow it to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways. This has led to several promising candidates for treating multidrug-resistant bacterial infections. Additionally, the compound has shown potential in targeting viral infections by interfering with viral replication mechanisms.

The therapeutic applications of 2-(Azetidin-1-yl)propan-1-amine extend beyond infectious diseases. Emerging research indicates its potential in treating neurological disorders, where the molecule's ability to cross the blood-brain barrier could be exploited for targeted delivery systems. Furthermore, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its utility in developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The chemical properties of 2-(Azetidin-1-yl)propan-1-amine also make it a valuable tool in biochemical research. Its reactivity allows for modifications that can be used to study enzyme mechanisms and protein interactions. Researchers have utilized this compound to develop probes that can visualize and track biological processes at the molecular level. These advancements contribute to our understanding of fundamental biological pathways and may lead to new therapeutic strategies.

In conclusion, 2-(Azetidin-1-yl)propan-1-amine (CAS No. 1555973-00-6) is a versatile and promising compound with significant implications in pharmaceutical research and drug development. Its unique structural features and pharmacological properties make it an attractive candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science.